Cas no 1209734-26-8 (1-(2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}propan-2-yl)-1H-pyrazol-4-amine)
1209734-26-8 structure
Product Name:1-(2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}propan-2-yl)-1H-pyrazol-4-amine
CAS No:1209734-26-8
MF:C13H20N6
MW:260.338101387024
MDL:MFCD12548016
CID:5216023
PubChem ID:45923665
Update Time:2023-11-24
1-(2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}propan-2-yl)-1H-pyrazol-4-amine Chemical and Physical Properties
Names and Identifiers
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- 1-(2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}propan-2-yl)-1H-pyrazol-4-amine
- 1-[1-methyl-1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethyl]-1H-pyrazol-4-amine
- STL414677
- 1-[2-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)propan-2-yl]-1H-pyrazol-4-amine
- 1H-Pyrazol-4-amine, 1-[1-methyl-1-(6,7,8,9-tetrahydro-5H-1,2,4-triazolo[4,3-a]azepin-3-yl)ethyl]-
- 1-(2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}propan-2-yl)-1H-pyrazol-4-amine
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- MDL: MFCD12548016
- Inchi: 1S/C13H20N6/c1-13(2,19-9-10(14)8-15-19)12-17-16-11-6-4-3-5-7-18(11)12/h8-9H,3-7,14H2,1-2H3
- InChI Key: HEUVGAYRDPMCHD-UHFFFAOYSA-N
- SMILES: N12C(CCCCC1)=NN=C2C(C)(C)N1C=C(C=N1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 320
- XLogP3: 0.4
- Topological Polar Surface Area: 74.6
1-(2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}propan-2-yl)-1H-pyrazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01009689-1g |
1-(2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}propan-2-yl)-1H-pyrazol-4-amine |
1209734-26-8 | 95% | 1g |
¥3717.0 | 2023-04-05 | |
| Enamine | EN300-232273-0.05g |
1-(2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}propan-2-yl)-1H-pyrazol-4-amine |
1209734-26-8 | 95% | 0.05g |
$624.0 | 2024-06-20 | |
| Enamine | EN300-232273-0.1g |
1-(2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}propan-2-yl)-1H-pyrazol-4-amine |
1209734-26-8 | 95% | 0.1g |
$653.0 | 2024-06-20 | |
| Enamine | EN300-232273-0.25g |
1-(2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}propan-2-yl)-1H-pyrazol-4-amine |
1209734-26-8 | 95% | 0.25g |
$683.0 | 2024-06-20 | |
| Enamine | EN300-232273-0.5g |
1-(2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}propan-2-yl)-1H-pyrazol-4-amine |
1209734-26-8 | 95% | 0.5g |
$713.0 | 2024-06-20 | |
| Enamine | EN300-232273-1.0g |
1-(2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}propan-2-yl)-1H-pyrazol-4-amine |
1209734-26-8 | 95% | 1.0g |
$743.0 | 2024-06-20 | |
| Enamine | EN300-232273-2.5g |
1-(2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}propan-2-yl)-1H-pyrazol-4-amine |
1209734-26-8 | 95% | 2.5g |
$1454.0 | 2024-06-20 | |
| Enamine | EN300-232273-5.0g |
1-(2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}propan-2-yl)-1H-pyrazol-4-amine |
1209734-26-8 | 95% | 5.0g |
$2152.0 | 2024-06-20 | |
| Enamine | EN300-232273-10.0g |
1-(2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}propan-2-yl)-1H-pyrazol-4-amine |
1209734-26-8 | 95% | 10.0g |
$3191.0 | 2024-06-20 | |
| Enamine | EN300-232273-1g |
1-(2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}propan-2-yl)-1H-pyrazol-4-amine |
1209734-26-8 | 1g |
$743.0 | 2023-09-15 |
1-(2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}propan-2-yl)-1H-pyrazol-4-amine Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Szilvia Nagy,János Pipek Phys. Chem. Chem. Phys., 2015,17, 31558-31565
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Guodong Liang,Huixin Wang,Huihui Chong,Siqi Cheng,Xifeng Jiang,Yuxian He,Chao Wang,Keliang Liu Org. Biomol. Chem., 2016,14, 7875-7882
1209734-26-8 (1-(2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}propan-2-yl)-1H-pyrazol-4-amine) Related Products
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